Cas no 63983-60-8 (Quinoline,2-butyldecahydro-, (2S,4aR,8aR)-)

Quinoline,2-butyldecahydro-, (2S,4aR,8aR)- structure
63983-60-8 structure
Product Name:Quinoline,2-butyldecahydro-, (2S,4aR,8aR)-
CAS No:63983-60-8
MF:C13H25N
MW:195.344303846359
CID:525612
Update Time:2025-04-19

Quinoline,2-butyldecahydro-, (2S,4aR,8aR)- Chemical and Physical Properties

Names and Identifiers

    • Quinoline,2-butyldecahydro-, (2S,4aR,8aR)-
    • 2-Butyldecahydroquinoline
    • Alkaloid 195B from poison-dart frog
    • Alkaloid I,from Dendrobates histrionicus
    • Pumiliotoxin CIII
    • Quinoline,2-butyldecahydro-, [2S-(2a,4ab,8ab)]-
    • Inchi: 1S/C13H25N/c1-2-3-7-12-10-9-11-6-4-5-8-13(11)14-12/h11-14H,2-10H2,1H3
    • InChI Key: HXFZUTUAOVWNHP-UHFFFAOYSA-N
    • SMILES: CCCCC1NC2C(CCCC2)CC1

Computed Properties

  • Exact Mass: 195.199
  • Monoisotopic Mass: 195.199
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12A^2
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